Cas no 28448-04-6 (3-nitro-2H-chromen-2-one)

• Product Name: 3-nitro-2H-chromen-2-one
• CAS No: 28448-04-6
• MF: C₉H₅NO₄
• MW: 191.140302419662
• CID: 877621
• PubChem ID: 2799766
• Update Time: 2025-06-08

3-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-nitrochromen-2-one
• 3-Nitrocoumarin
•  
• 3-nitro-2H-chromen-2-one
• HY-111919
• HMS545H12
• 3-Nitro-2H-1-benzopyran-2-one
• MS-23030
• AKOS006272481
• CS-0093975
• F87665
• CHEMBL70729
• SCHEMBL1046782
• 28448-04-6
• EN300-181992
• Cyto1A11
• PD055072
• UT6T82NTW8
• DTXSID10384106
• Coumarin, 3-nitro-
• DA-69984
• MFCD00233577
• 2H-1-Benzopyran-2-one, 3-nitro-
• Maybridge1_001398

• Inchi： 1S/C9H5NO4/c11-9-7(10(12)13)5-6-3-1-2-4-8(6)14-9/h1-5H
• InChI Key： YTCVPEZECJYZRK-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 191.02185
• Monoisotopic Mass: 191.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-nitro-2H-chromen-2-one

Exploring the Properties and Applications of 3-Nitro-2H-chromen-2-one (CAS No. 28448-04-6)

3-Nitro-2H-chromen-2-one, identified by its CAS number 28448-04-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitro-substituted coumarin derivative exhibits unique photophysical and biochemical properties, making it a valuable scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a fluorescent probe and its role in developing novel therapeutic agents.

The structural features of 3-nitro-2H-chromen-2-one contribute to its diverse reactivity patterns. The presence of both electron-withdrawing nitro group and electron-rich coumarin core creates interesting electronic properties that researchers are exploring for organic electronics applications. Recent studies have focused on its potential in OLED materials and sensor development, aligning with current industry demands for more efficient optoelectronic materials.

In pharmaceutical contexts, 28448-04-6 serves as a key intermediate for synthesizing various biologically active compounds. Its modified derivatives show promise in addressing contemporary health challenges, particularly in the development of anti-inflammatory agents and antimicrobial compounds. The scientific community continues to investigate its mechanism of action and structure-activity relationships to unlock its full therapeutic potential.

The synthesis and modification of 3-nitro-2H-chromen-2-one have become important topics in green chemistry research. Scientists are developing more sustainable methods for its production, focusing on catalyst optimization and waste reduction techniques. These efforts respond to growing environmental concerns and the pharmaceutical industry's push toward greener synthesis pathways.

Analytical characterization of CAS 28448-04-6 employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods help researchers understand its molecular interactions and stability profiles, which are crucial for quality control in industrial applications. The compound's chromatographic behavior and spectral properties are well-documented, facilitating its identification and purity assessment.

Recent patent literature reveals growing commercial interest in 3-nitro-2H-chromen-2-one derivatives, particularly for specialty chemical applications. Its versatility as a building block for more complex structures makes it valuable in fine chemical synthesis. Industry experts predict expanding applications in agrochemicals and functional materials, driving innovation in these sectors.

From a regulatory perspective, proper handling and storage of 28448-04-6 follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers emphasize the importance of proper ventilation and personal protective equipment when working with this compound, reflecting broader workplace safety trends in chemical research.

The future research directions for 3-nitro-2H-chromen-2-one include exploring its supramolecular chemistry applications and developing more efficient scale-up processes for industrial production. As interest grows in multifunctional materials, this compound's unique properties position it as a promising candidate for various advanced applications in materials science and medicinal chemistry.